Cas no 2358476-98-7 ((3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride)

• Product Name: (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride
• CAS No: 2358476-98-7
• MF: C₅H₆FNO₃S
• MW: 179.16944360733
• CID: 5846940
• PubChem ID: 165906146
• Update Time: 2025-06-08

(3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2358476-98-7
• (3-methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride
• EN300-6897678
• (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride

• Inchi： 1S/C5H6FNO3S/c1-4-5(2-10-7-4)3-11(6,8)9/h2H,3H2,1H3
• InChI Key： YMJCLRWDKVANHU-UHFFFAOYSA-N
• SMILES： S(CC1=CON=C1C)(=O)(=O)F

Computed Properties

• Exact Mass: 179.00524239g/mol
• Monoisotopic Mass: 179.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.6Ų

Additional information on (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride

Introduction to (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride (CAS No. 2358476-98-7)

(3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride (CAS No. 2358476-98-7) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a methanesulfonyl fluoride moiety and a 3-methyl-1,2-oxazol-4-yl ring. These functional groups endow the molecule with a range of chemical properties that make it an attractive reagent for various synthetic transformations.

The methanesulfonyl fluoride group is known for its high electrophilicity and reactivity, making it an excellent leaving group in nucleophilic substitution reactions. This property is particularly useful in the synthesis of complex organic molecules, where precise control over reaction conditions is essential. The 3-methyl-1,2-oxazol-4-yl ring, on the other hand, provides additional stability and functional diversity to the molecule, allowing for the introduction of various substituents and functional groups.

In recent years, (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride has been extensively studied for its potential applications in the development of new pharmaceuticals. One notable area of research involves its use as a building block in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel inhibitors targeting specific enzymes involved in disease pathways. The high reactivity and functional versatility of (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride make it an ideal candidate for such applications.

Beyond its use in medicinal chemistry, (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride has also found applications in other areas of chemical research. In polymer science, this compound has been utilized as a monomer or cross-linking agent to create polymers with unique properties. The presence of the sulfonyl fluoride group allows for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. Additionally, the compound's reactivity has been leveraged in the development of new materials for energy storage and catalysis.

The synthesis of (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride typically involves multi-step processes that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 3-methylisoxazole with methanesulfonyl chloride followed by fluorination. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound. For example, a recent study published in Tetrahedron Letters described a novel one-pot synthesis method that significantly reduced reaction times and waste generation.

The physical and chemical properties of (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride have been extensively characterized through various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into the molecular structure and behavior of the compound under different conditions. For instance, NMR spectroscopy has revealed detailed information about the conformational dynamics of the molecule, while mass spectrometry has confirmed its molecular weight and purity.

In terms of safety and handling, it is important to note that while (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain stability and prevent degradation.

The future prospects for (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride are promising. Ongoing research continues to explore new applications and synthetic methods for this versatile compound. In particular, there is growing interest in using this compound as a platform for developing novel therapeutic agents targeting specific diseases. The combination of its high reactivity and functional diversity makes it an attractive candidate for further investigation in both academic and industrial settings.

In conclusion, (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl fluoride (CAS No. 2358476-98-7) is a highly reactive and versatile compound with significant potential in various fields of chemical research. Its unique structural features and chemical properties make it an invaluable reagent for organic synthesis, medicinal chemistry, polymer science, and materials development. As research continues to advance, it is likely that new applications and synthetic methods will further enhance the utility and impact of this compound.